Cas no 2680761-51-5 (4-N-(2-nitrophenyl)acetamidobutanoic acid)

• Product Name: 4-N-(2-nitrophenyl)acetamidobutanoic acid
• CAS No: 2680761-51-5
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 5648035
• PubChem ID: 165920427
• Update Time: 2025-08-05

4-N-(2-nitrophenyl)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680761-51-5
• EN300-28282277
• 4-[N-(2-nitrophenyl)acetamido]butanoic acid
• 4-N-(2-nitrophenyl)acetamidobutanoic acid

• Inchi： 1S/C12H14N2O5/c1-9(15)13(8-4-7-12(16)17)10-5-2-3-6-11(10)14(18)19/h2-3,5-6H,4,7-8H2,1H3,(H,16,17)
• InChI Key： XPLLYNFNHYVNMF-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC=CC=1[N+](=O)[O-])CCCC(=O)O

Computed Properties

• Exact Mass: 266.09027155g/mol
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on 4-N-(2-nitrophenyl)acetamidobutanoic acid

Introduction to 4-N-(2-nitrophenyl)acetamidobutanoic acid (CAS No. 2680761-51-5)

4-N-(2-nitrophenyl)acetamidobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680761-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group (-NO₂) attached to a phenyl ring, which is further functionalized with an acetamide side chain and a butanoic acid moiety. The unique structural configuration of 4-N-(2-nitrophenyl)acetamidobutanoic acid makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The nitroaromatic core of this compound plays a pivotal role in its reactivity and potential biological activity. Nitroaromatic compounds are well-documented for their involvement in various biochemical pathways and have been extensively studied for their pharmacological properties. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions, which are crucial in medicinal chemistry for constructing heterocyclic scaffolds. This characteristic makes 4-N-(2-nitrophenyl)acetamidobutanoic acid a valuable building block for designing molecules with targeted biological functions.

The acetamide side chain further contributes to the compound's complexity and functionality. Acetamide groups are commonly found in biologically active molecules due to their ability to participate in hydrogen bonding interactions, which are essential for molecular recognition processes. In drug design, acetamide derivatives often serve as pharmacophores, contributing to the binding affinity and specificity of drug candidates. The presence of this moiety in 4-N-(2-nitrophenyl)acetamidobutanoic acid suggests potential applications in the development of protease inhibitors, kinase inhibitors, or other enzyme-targeted therapies.

The butanoic acid terminal provides an additional layer of structural diversity and functional potential. Butanoic acid derivatives are known for their role in modulating lipid metabolism and have been explored in the context of anti-inflammatory and anti-obesity drugs. The carboxylic acid functionality can engage in salt formation, enhancing solubility and bioavailability, which are critical factors in drug formulation. Moreover, the butyl chain introduces steric bulk, which can influence the binding orientation and affinity of the compound when interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-N-(2-nitrophenyl)acetamidobutanoic acid with various biological targets. These studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. For instance, computational simulations have suggested that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and have been implicated in pain signaling and inflammatory responses.

In vitro studies have begun to explore the pharmacological profile of 4-N-(2-nitrophenyl)acetamidobutanoic acid, providing preliminary insights into its biological activity. Initial experiments have demonstrated modest inhibitory effects on certain enzymatic targets, suggesting that further optimization may enhance its potency. The nitro group's redox-active properties also raise interesting possibilities for studying redox signaling pathways, which are increasingly recognized as critical regulators in various diseases, including neurodegenerative disorders and cancer.

The synthesis of 4-N-(2-nitrophenyl)acetamidobutanoic acid presents both challenges and opportunities for synthetic chemists. The nitroaromatic precursor requires careful handling due to its potential reactivity under various conditions. However, modern synthetic methodologies have improved the efficiency and selectivity of nitration reactions, allowing for more controlled incorporation of the nitro group into complex molecular frameworks. The subsequent functionalization with an acetamide group followed by elongation with a butanoic acid side chain can be achieved through well-established condensation and carboxylation reactions.

The versatility of 4-N-(2-nitrophenyl)acetamidobutanoic acid as a synthetic intermediate has also been recognized in industrial applications. Pharmaceutical companies are increasingly leveraging such building blocks to accelerate drug discovery pipelines, reducing the time and cost associated with developing novel therapeutics. The ability to modify different functional groups within this molecule allows for rapid diversification of chemical libraries, enabling high-throughput screening campaigns to identify lead compounds with desired pharmacological properties.

Future research directions may focus on exploring derivatives of 4-N-(2-nitrophenyl)acetamidobutanoic acid that exhibit enhanced bioactivity or improved pharmacokinetic profiles. For example, incorporating fluorine atoms into the aromatic ring could modulate metabolic stability or binding interactions without significantly altering overall structure. Additionally, exploring alternative side chains or replacing the acetamide moiety with other functionalities might uncover new therapeutic avenues.

The growing interest in green chemistry principles may also influence how 4-N-(2-nitrophenyl)acetamidobutanoic acid is synthesized and utilized. Researchers are increasingly adopting sustainable methodologies that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that enhance reaction efficiency while maintaining high selectivity are particularly attractive for large-scale production scenarios where environmental impact is a critical consideration.

In conclusion,4-N-(2-nitrophenyl)acetamidobutanoic acid (CAS No. 2680761-51-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a nitroaromatic core,acetamide side chain, and butanoic acid terminal—make it a valuable intermediate for constructing biologically active molecules. Ongoing studies continue to uncover new applications for this compound, from enzyme inhibition to modulation of metabolic pathways,underscoring its importance as a tool in modern drug discovery efforts.